Cas no 1368832-90-9 (5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE)

• Product Name: 5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE
• CAS No: 1368832-90-9
• MF: C₈H₇ClN₄O
• MW: 210.620379686356
• CID: 5707335
• PubChem ID: 82284107
• Update Time: 2023-10-17

5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE Chemical and Physical Properties

Names and Identifiers

• 1368832-90-9
• 5-(5-CHLORO-2-METHOXYPHENYL)-2H-TETRAZOLE
• 2H-Tetrazole, 5-(5-chloro-2-methoxyphenyl)-

• Inchi： 1S/C8H7ClN4O/c1-14-7-3-2-5(9)4-6(7)8-10-12-13-11-8/h2-4H,1H3,(H,10,11,12,13)
• InChI Key： GPWXEEBZCNNPSP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C2N=NNN=2)C=1)OC

Computed Properties

• Exact Mass: 210.0308386g/mol
• Monoisotopic Mass: 210.0308386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 416.5±55.0 °C(Predicted)
• pka: 3.93±0.10(Predicted)